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Compound of Interest

Compound Name: 6,8-Difluoro-2-methylquinolin-4-ol

Cat. No.: B1331469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ipflufenoquin is a novel fungicide belonging to the quinoline class of chemicals. Its mode of

action is the inhibition of dihydroorotate dehydrogenase (DHODH), a key enzyme in the de

novo pyrimidine biosynthesis pathway. This unique mechanism of action (FRAC Group 52)

makes it a valuable tool for managing fungal pathogens, particularly those that have developed

resistance to other fungicide classes. This document provides detailed application notes and

protocols for the field use of ipflufenoquin in key agricultural systems.
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Crop
Target
Pathogen

Common
Name

Application
Rate

Efficacy Reference

Strawberry
Botrytis

cinerea
Grey Mould

12.5 to 200

mg L⁻¹

87%–98%

growth

inhibition

[1]

Apple
Venturia

inaequalis
Apple Scab

Not specified

in trials

Exerted

curative

effects

[2]

Pome Fruit
Venturia

inaequalis
Apple Scab 15 mL/100 L

Equivalent to

or better than

commercial

standards

[3]

Almonds

Brown rot

blossom

blight, shot

hole,

anthracnose,

scab,

Alternaria leaf

spot

Various 0.065 lb ai/A
Proposed

labeling

Pome Fruit

Scab and

powdery

mildew

Various 0.04 lb ai/A
Proposed

labeling

Table 2: Recommended Application Parameters for
Ipflufenoquin
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Crop
Target
Disease

Applicati
on Rate

Applicati
on
Method

Maximum
Applicati
ons per
Season

Re-
applicatio
n Interval

Restricte
d Entry
Interval
(REI)

Strawberrie

s

Grey

Mould

(Botrytis

cinerea)

25 mL/100

L (max

1,200 L/ha)

or 250

mL/ha

(500-1000

L/ha)

Boom

sprayer,

directed

vertical

sprayer,

handheld

sprayer

3 7-10 days 4 hours

Pome Fruit

(Apples,

Pears)

Apple Scab

(Venturia

inaequalis),

Powdery

Mildew

0.04 lb ai/A

Aerial,

airblast,

ground,

chemigatio

n,

handheld

Not

specified

Not

specified
4 hours

Almonds

Brown rot

blossom

blight, shot

hole,

anthracnos

e, scab,

Alternaria

leaf spot

0.065 lb

ai/A

Aerial,

airblast,

ground,

chemigatio

n,

handheld

Not

specified

Not

specified
4 hours

Experimental Protocols
Protocol 1: Field Efficacy Trial of Ipflufenoquin for the
Control of Grey Mould (Botrytis cinerea) in Strawberries
1. Objective: To evaluate the efficacy of ipflufenoquin in controlling grey mould on strawberries

under field conditions.

2. Experimental Design:
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Design: Randomized Complete Block Design (RCBD).
Replicates: 4.
Plot Size: 5m x 1.5m, with a 1m buffer between plots to minimize spray drift.
Treatments:

Untreated Control.
Ipflufenoquin at 250 mL/ha.
Standard commercial fungicide (e.g., fenhexamid) at the recommended label rate
(Reference).

3. Materials and Equipment:

Strawberry plants (a susceptible cultivar).
Ipflufenoquin formulation.
Reference fungicide.
Calibrated backpack sprayer with a boom and appropriate nozzles to ensure uniform
coverage.
Personal Protective Equipment (PPE): long-sleeved shirt, long pants, shoes plus socks,
chemical-resistant gloves.
Plot marking stakes and tape.
Data collection sheets or electronic device.

4. Procedure:

Site Selection and Preparation: Choose a field with a history of grey mould. Prepare the field
according to standard local practices for strawberry cultivation.
Plot Establishment: Mark out the plots according to the experimental design.
Application Timing: Apply the first treatment at 10% bloom. Subsequent applications should
be made at 7-10 day intervals, for a total of 3 applications.
Sprayer Calibration: Calibrate the sprayer to deliver a spray volume of 500-1000 L/ha.
Application: On the day of application, mix the required amount of fungicide with water in the
sprayer tank. Apply the treatments to the designated plots, ensuring thorough coverage of
the foliage and flowers.
Data Collection:
Disease Incidence: At 7 days after the final application, randomly select 50 marketable-sized
fruit per plot and record the number of fruit with grey mould symptoms.
Disease Severity: For the infected fruit, assess the percentage of the fruit surface covered by
mould using a 0-5 scale (0 = no infection, 1 = 1-10%, 2 = 11-25%, 3 = 26-50%, 4 = 51-75%,
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5 = >75%).
Phytotoxicity: Visually assess each plot for any signs of phytotoxicity (e.g., leaf burn,
stunting) at 3 and 7 days after each application.
Yield: Harvest all marketable fruit from the central 3m of each plot and record the total
weight.

5. Data Analysis:

Analyze disease incidence, severity, and yield data using Analysis of Variance (ANOVA)
appropriate for an RCBD.
Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.
Calculate the percentage of disease control for each treatment relative to the untreated
control.

Protocol 2: Field Efficacy Trial of Ipflufenoquin for the
Control of Apple Scab (Venturia inaequalis) in Apples
1. Objective: To evaluate the curative efficacy of ipflufenoquin against apple scab.

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).
Replicates: 4 blocks, with single-tree plots.
Plot Size: One apple tree per plot, with at least one buffer tree between treated trees.
Treatments:

Untreated Control.
Ipflufenoquin at 0.04 lb ai/A.
Standard curative fungicide (e.g., myclobutanil) at the recommended label rate (Reference).

3. Materials and Equipment:

Mature apple trees (a scab-susceptible cultivar).
Ipflufenoquin formulation.
Reference fungicide.
Calibrated airblast sprayer or handheld sprayer for single-tree applications.
PPE as specified in Protocol 1.
Data collection materials.
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4. Procedure:

Site Selection: Select an orchard with a known history of apple scab.
Application Timing: Monitor for primary infection periods (ascospores release during wetting
events). Apply treatments curatively, within 72 hours after the start of an infection period.
Applications should begin at the green tip stage and continue as needed based on infection
period monitoring.
Sprayer Calibration: Calibrate the sprayer to ensure thorough coverage of the entire tree
canopy.
Application: Prepare the spray solution and apply to the designated trees.
Data Collection:
Disease Incidence and Severity on Leaves: 14 days after the final application, randomly
select 20 terminal shoots per tree and assess the incidence and severity of scab on the five
youngest unfolded leaves.
Disease Incidence and Severity on Fruit: At harvest, randomly select 100 fruit per tree and
assess the incidence and severity of scab lesions.
Phytotoxicity: Visually inspect trees for any adverse effects after each application.

5. Data Analysis:

Analyze the data using ANOVA and a mean separation test as described in Protocol 1.

Signaling Pathways and Experimental Workflows
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De Novo Pyrimidine Biosynthesis Pathway and Ipflufenoquin's Mode of Action

Precursors

Biosynthesis Pathway

Inhibition

Glutamine

Carbamoyl Phosphate

Aspartate

Carbamoyl AspartateCO2

Dihydroorotate

Dihydroorotate
Dehydrogenase (DHODH)

Orotate Uridine Monophosphate (UMP)

Ipflufenoquin

Click to download full resolution via product page

Caption: Ipflufenoquin inhibits the enzyme DHODH in the pyrimidine biosynthesis pathway.
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Experimental Workflow for Fungicide Efficacy Trial

Site Selection
(History of Disease)

Plot Establishment
(Randomized Complete Block Design)

Sprayer Calibration

Treatment Application
(e.g., 10% Bloom)

Data Collection
(Disease Incidence/Severity, Yield, Phytotoxicity)

Data Analysis
(ANOVA, Mean Separation)

Conclusion on Efficacy

Click to download full resolution via product page

Caption: A typical workflow for conducting a fungicide field efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://apsjournals.apsnet.org/doi/10.1094/PHP-07-18-0038-RS
https://www.researchgate.net/publication/242423115_Timing_of_Fungicide_Applications_for_Botrytis_cinerea_Based_on_Development_Stage_of_Strawberry_Flowers_and_Fruit
http://veg-fruit.cropsci.illinois.edu/Diseases/Strawberry%20Fruit%20Rots/UsingFungtoControlFruitRotsMAE2.htm
https://www.benchchem.com/product/b1331469#field-application-techniques-for-ipflufenoquin-in-agriculture
https://www.benchchem.com/product/b1331469#field-application-techniques-for-ipflufenoquin-in-agriculture
https://www.benchchem.com/product/b1331469#field-application-techniques-for-ipflufenoquin-in-agriculture
https://www.benchchem.com/product/b1331469#field-application-techniques-for-ipflufenoquin-in-agriculture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1331469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

